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The following table summarizes key quantitative data for the four fellowships, offering a clear
comparison of their competitiveness, financial benefits, and the career landscapes of their
alumni.
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Methodologies for Program Evaluation

Evaluating the impact of science policy fellowships is a complex endeavor, often relying on a
combination of qualitative and quantitative methods. While detailed, side-by-side comparative
studies with rigorous experimental protocols are not readily available in the public domain, the
general approach to assessing these programs involves:

o Alumni Surveys: These are a primary tool used to gather data on career trajectories,
satisfaction with the fellowship experience, and the perceived impact of the program on their
careers. For instance, a 2023 survey of Mirzayan Fellowship alumni provided data on their
current employment sectors.[10] Similarly, a survey of CCST fellows after the program's first
decade collected feedback on their influence on legislative offices.[11]

» Host Office Feedback: Gathering qualitative and quantitative feedback from the government
offices, agencies, and legislative committees that host fellows provides insight into the value
and contributions of the fellows. This can include assessments of the scientific expertise
provided and the impact on policy-making.

o Longitudinal Career Tracking: Following the career paths of alumni over an extended period
helps to understand the long-term impact of the fellowship on their career choices and
leadership roles.

¢ Network Analysis: Mapping the connections and collaborations that emerge from the
fellowship alumni network can demonstrate the program's success in building a community
of science policy leaders.[11]

A more formal evaluation framework might include pre- and post-fellowship assessments of
skills and knowledge, as well as case studies of specific policy impacts attributed to the work of
fellows. However, the multifaceted nature of policy work makes direct causation challenging to
establish.

Visualizing Fellowship Pathways and Processes

To further illuminate the structure and outcomes of these fellowships, the following diagrams,
created using the DOT language, illustrate key aspects of the fellowship experience.
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A simplified workflow of the application and selection process for each fellowship.
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Common career pathways for alumni of science policy fellowships.
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In-Depth Fellowship Profiles
AAAS Science & Technology Policy Fellowship (STPF)

The AAAS STPF is arguably the most well-known and established science policy fellowship. It
places fellows in all three branches of the federal government, providing a deep dive into
national policy.

Focus: Federal policy and the integration of science into decision-making.
o Duration: Typically one year, with the option to renew for a second year.
e Placement: Executive, legislative, and judicial branches of the U.S. government.

» |deal Candidate: PhD-level scientists and engineers (or those with a master's in engineering
and three years of experience) who are looking to transition into a policy career or bring a
policy perspective back to their field.

Christine Mirzayan Science & Technology Policy
Graduate Fellowship

This fellowship is an excellent entry point into the world of science policy, offering a shorter,
more immersive experience.

Focus: Introduction to science and technology policy at the National Academies of Sciences,
Engineering, and Medicine.

Duration: 12 weeks.[12]

Placement: Within the National Academies in Washington, D.C.

Ideal Candidate: Graduate students and recent graduates who are exploring careers in
science policy and want a concentrated, hands-on experience.[13]

California Council on Science and Technology (CCST)
Policy Fellowship
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For those interested in the intersection of science and policy at the state level, the CCST
fellowship offers a unique opportunity to work within the California state government, a national
leader in many policy areas.

e Focus: State-level science and technology policy in California.
e Duration: One year.
o Placement: California State Legislature or state agencies.

» |deal Candidate: PhD scientists and engineers who are interested in how science informs
policy at the state level and want to contribute to California's policymaking process.

Presidential Management Fellowship (PMF) - STEM
Track

The PMF program is a prestigious pathway to a career in the federal civil service. While not
exclusively for scientists, its STEM track is designed to bring scientific and technical expertise
into government leadership roles.

Focus: Leadership development for a career in the federal government.

Duration: Two years.

Placement: Various federal agencies, with a direct path to permanent employment.

Ideal Candidate: Recent graduates with advanced degrees in STEM fields who are
committed to a long-term career in public service.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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